2-(2-chlorophenyl)-N-[4-(4-morpholinylcarbonyl)phenyl]acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[4-(morpholine-4-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C19H19ClN2O3/c20-17-4-2-1-3-15(17)13-18(23)21-16-7-5-14(6-8-16)19(24)22-9-11-25-12-10-22/h1-8H,9-13H2,(H,21,23)
• InChI Key: LUYUIQHKDLCEFG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

2-(2-chlorophenyl)-N-[4-(4-morpholinylcarbonyl)phenyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. It is commonly referred to as CCMI, and is a member of the family of acetamide compounds.

Mechanism of Action

The exact mechanism of action of CCMI is not fully understood. However, it is believed to act on the central nervous system by inhibiting the activity of certain enzymes and receptors. CCMI has been shown to modulate the activity of the GABAergic system, which is involved in the regulation of pain and anxiety.
Biochemical and Physiological Effects:
CCMI has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. CCMI has also been shown to reduce pain by modulating the activity of pain receptors in the central nervous system. Additionally, CCMI has been shown to have anticonvulsant effects by modulating the activity of certain ion channels.

Advantages and Limitations for Lab Experiments

One of the advantages of CCMI is its high potency and selectivity. This makes it an ideal candidate for studying the mechanisms of pain and inflammation in animal models. However, one of the limitations of CCMI is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on CCMI. One area of interest is its potential use in treating cancer. CCMI has been shown to have anti-tumor effects in animal models, and further research is needed to determine its potential as a cancer treatment. Another area of interest is its potential use in treating Alzheimer's disease. CCMI has been shown to have neuroprotective effects in animal models, and further research is needed to determine its potential as a treatment for Alzheimer's disease. Finally, further research is needed to elucidate the exact mechanism of action of CCMI, which could lead to the development of more effective treatments for pain, inflammation, and other conditions.

Scientific Research Applications

CCMI has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. CCMI has also been investigated for its potential use in treating neuropathic pain, cancer, and Alzheimer's disease.